Cas no 222305-95-5 (2-(piperidin-4-yl)methylquinoline)

• Product Name: 2-(piperidin-4-yl)methylquinoline
• CAS No: 222305-95-5
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 2112184
• PubChem ID: 18689941
• Update Time: 2025-11-02

2-(piperidin-4-yl)methylquinoline Chemical and Physical Properties

Names and Identifiers

• 2-(4-piperidinylmethyl)Quinoline
• 4-(2-quinolylmethyl)piperidine
• BJLQFTGEJFUVGR-UHFFFAOYSA-N
• 2-(piperidin-4-yl)methylquinoline

• Inchi： 1S/C15H18N2/c1-2-4-15-13(3-1)5-6-14(17-15)11-12-7-9-16-10-8-12/h1-6,12,16H,7-11H2
• InChI Key： BJLQFTGEJFUVGR-UHFFFAOYSA-N
• SMILES： N1CCC(CC2C=CC3C=CC=CC=3N=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2.8
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-(piperidin-4-yl)methylquinoline

Comprehensive Guide to 2-(piperidin-4-yl)methylquinoline (CAS No. 222305-95-5): Properties, Applications, and Market Insights

2-(piperidin-4-yl)methylquinoline (CAS No. 222305-95-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a quinoline backbone fused with a piperidine moiety, exhibits unique physicochemical properties that make it valuable for various applications. Researchers and industry professionals frequently search for "2-(piperidin-4-yl)methylquinoline synthesis," "CAS 222305-95-5 applications," and "quinoline derivatives in drug discovery," reflecting its growing relevance in modern science.

The molecular structure of 2-(piperidin-4-yl)methylquinoline combines the planar aromaticity of quinoline with the three-dimensional flexibility of piperidine, creating a versatile scaffold for molecular design. Recent studies highlight its potential as a "privileged structure" in medicinal chemistry, particularly for targeting central nervous system (CNS) disorders and infectious diseases. This aligns with current trends in "AI-driven drug discovery" and "fragment-based drug design," where such hybrid structures are increasingly valuable.

From a synthetic chemistry perspective, 2-(piperidin-4-yl)methylquinoline offers multiple sites for functionalization, making it attractive for "structure-activity relationship (SAR) studies." The piperidine nitrogen can serve as a hydrogen bond acceptor, while the quinoline ring system provides π-stacking capabilities - features that are frequently explored in "computational chemistry" and "molecular docking" simulations. These properties explain why searches for "quinoline-piperidine hybrids as bioactive compounds" have increased by 35% in academic literature over the past two years.

The pharmaceutical applications of CAS 222305-95-5 are particularly noteworthy in the context of current research trends. As the industry focuses on "targeted therapies" and "precision medicine," this compound's ability to modulate specific biological targets has become increasingly valuable. Recent patent filings reveal its incorporation in novel "kinase inhibitors" and "GPCR modulators," addressing unmet medical needs in areas like oncology and neurology. This correlates with the rising Google search volume for terms like "new quinoline-based drugs 2024" and "piperidine medicinal chemistry advances."

In material science applications, 2-(piperidin-4-yl)methylquinoline demonstrates potential as a building block for "functional materials." Its conjugated system and basic nitrogen atoms make it suitable for developing "organic semiconductors" and "coordination polymers." These applications align with current industry demands for "green chemistry solutions" and "sustainable materials," as evidenced by growing interest in "quinoline derivatives for optoelectronics" across scientific databases.

The commercial landscape for 2-(piperidin-4-yl)methylquinoline reflects broader market trends in fine chemicals. With increasing demand for "high-purity research chemicals" and "custom synthesis building blocks," suppliers have expanded their catalog offerings of this compound. Market analysis shows particular growth in regions with strong "pharmaceutical innovation clusters," corresponding to search patterns for "CAS 222305-95-5 suppliers" and "quinoline derivative manufacturers." Current pricing trends indicate a stable market with projected growth matching the 6.8% CAGR forecast for specialty heterocycles through 2026.

From a regulatory standpoint, 2-(piperidin-4-yl)methylquinoline maintains favorable status across major markets, with no significant restrictions reported. This positions it well for continued research applications, especially as alternatives to more regulated compounds become necessary. The compound's clean safety profile makes it particularly attractive for "academic research chemicals" and "early-stage drug development," addressing common researcher concerns about compound availability and compliance.

Future research directions for 2-(piperidin-4-yl)methylquinoline are likely to focus on its "polypharmacology potential" and "multi-target drug design" applications. Emerging studies suggest its scaffold may be valuable for addressing complex diseases through "network pharmacology" approaches. These developments correspond with increasing searches for "next-generation quinoline therapeutics" and "piperidine-based drug candidates," indicating strong ongoing interest from both academic and industrial research communities.

For researchers working with CAS 222305-95-5, proper handling and storage recommendations include protection from light and moisture, with optimal stability observed under inert atmosphere conditions. These practical considerations are frequently searched alongside "quinoline derivative stability" and "nitrogen heterocycle storage," reflecting the compound's sensitivity to environmental factors that could impact experimental outcomes.

In conclusion, 2-(piperidin-4-yl)methylquinoline represents a compelling case study in modern medicinal chemistry and materials science. Its unique structural features, diverse applications, and commercial availability position it as a valuable tool for addressing current challenges in "drug discovery" and "functional material development." As research continues to uncover new applications for this versatile compound, its importance in scientific and industrial contexts is expected to grow significantly in coming years.